1-[2-(diethylamino)ethyl]-4-(4-ethoxy-2-methylbenzoyl)-5-(2-fluorophenyl)-3-hydroxy-2,5-dihydro-1H-pyrrol-2-one

• Molecular Formula: C26H31FN2O4
• Molecular Weight: 454.5 g/mol
• IUPAC Name: (4E)-1-[2-(diethylamino)ethyl]-4-[(4-ethoxy-2-methylphenyl)-hydroxymethylidene]-5-(2-fluorophenyl)pyrrolidine-2,3-dione
• InChI: InChI=1S/C26H31FN2O4/c1-5-28(6-2)14-15-29-23(20-10-8-9-11-21(20)27)22(25(31)26(29)32)24(30)19-13-12-18(33-7-3)16-17(19)4/h8-13,16,23,30H,5-7,14-15H2,1-4H3/b24-22+
• InChI Key: LSPAUXBWCFXLSG-ZNTNEXAZSA-N
• Isomeric SMILES: CCN(CC)CCN1C(/C(=C(/C2=C(C=C(C=C2)OCC)C)\O)/C(=O)C1=O)C3=CC=CC=C3F
• Canonical SMILES: CCN(CC)CCN1C(C(=C(C2=C(C=C(C=C2)OCC)C)O)C(=O)C1=O)C3=CC=CC=C3F

Description

The compound 1-[2-(diethylamino)ethyl]-4-(4-ethoxy-2-methylbenzoyl)-5-(2-fluorophenyl)-3-hydroxy-2,5-dihydro-1H-pyrrol-2-one belongs to a class of 3-hydroxy-2,5-dihydro-1H-pyrrol-2-one derivatives, which are characterized by a bicyclic pyrrolone core substituted with diverse aromatic and aliphatic groups.

The target molecule features:

• A 4-ethoxy-2-methylbenzoyl group at position 4, contributing to lipophilicity and steric bulk.
• A 2-fluorophenyl substituent at position 5, which may enhance metabolic stability and binding interactions.
• A 3-hydroxy group, critical for hydrogen bonding and solubility .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[2-(diethylamino)ethyl]-4-(4-ethoxy-2-methylbenzoyl)-5-(2-fluorophenyl)-3-hydroxy-2,5-dihydro-1H-pyrrol-2-one typically involves multi-step organic reactions. The starting materials are chosen based on the desired functional groups and the final structure of the compound. Common synthetic routes may include:

Aldol Condensation: This reaction can be used to form the carbon-carbon bonds between the benzoyl and pyrrolone moieties.

Amidation: Introduction of the diethylaminoethyl group through an amidation reaction.

Esterification: Formation of the ethoxy group via esterification.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the synthetic routes to maximize yield and purity. This may include:

Catalysis: Use of catalysts to increase reaction rates and selectivity.

Purification: Techniques such as recrystallization, chromatography, and distillation to purify the final product.

Chemical Reactions Analysis

Types of Reactions

1-[2-(diethylamino)ethyl]-4-(4-ethoxy-2-methylbenzoyl)-5-(2-fluorophenyl)-3-hydroxy-2,5-dihydro-1H-pyrrol-2-one can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone.

Reduction: The carbonyl groups can be reduced to alcohols.

Substitution: The fluorophenyl group can undergo nucleophilic aromatic substitution.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate (KMnO4), chromium trioxide (CrO3).

Reducing Agents: Sodium borohydride (NaBH4), lithium aluminum hydride (LiAlH4).

Substitution Reagents: Nucleophiles such as amines, thiols, and alkoxides.

Major Products

Oxidation: Formation of ketones or carboxylic acids.

Reduction: Formation of alcohols.

Substitution: Formation of substituted aromatic compounds.

Scientific Research Applications

1-[2-(diethylamino)ethyl]-4-(4-ethoxy-2-methylbenzoyl)-5-(2-fluorophenyl)-3-hydroxy-2,5-dihydro-1H-pyrrol-2-one has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential interactions with biological macromolecules.

Medicine: Investigated for its potential therapeutic properties, such as anti-inflammatory or anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-[2-(diethylamino)ethyl]-4-(4-ethoxy-2-methylbenzoyl)-5-(2-fluorophenyl)-3-hydroxy-2,5-dihydro-1H-pyrrol-2-one involves its interaction with specific molecular targets. These may include:

Enzymes: Inhibition or activation of enzymes involved in metabolic pathways.

Receptors: Binding to receptors on cell surfaces to modulate cellular responses.

DNA/RNA: Interaction with genetic material to influence gene expression.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table summarizes key structural and physicochemical differences between the target compound and its analogs (data derived from synthesis and characterization in the evidence):

Compound	Substituents	Molecular Formula	Melting Point (°C)	Key Structural Differences
Target Compound	4-(4-ethoxy-2-methylbenzoyl), 5-(2-fluorophenyl), 1-(diethylaminoethyl)	C₂₆H₃₀FN₂O₄	Not reported	Reference compound for comparison.
1-[2-(Diethylamino)ethyl]-4-(3-fluoro-4-methylbenzoyl)-5-(4-methoxyphenyl)-2,5-dihydro-1H-pyrrol-2-one	4-(3-fluoro-4-methylbenzoyl), 5-(4-methoxyphenyl)	C₂₆H₂₉FN₂O₄	Not reported	4-Aroyl group : Fluorine at meta position vs. ethoxy-ortho-methyl substitution.
1-[2-(Dimethylamino)ethyl]-4-(4-fluorobenzoyl)-5-(4-propoxyphenyl)-2,5-dihydro-1H-pyrrol-2-one	4-(4-fluorobenzoyl), 5-(4-propoxyphenyl), 1-(dimethylaminoethyl)	C₂₃H₂₆FN₂O₄	Not reported	1-Aminoethyl group : Dimethyl vs. diethyl; reduced steric bulk and basicity.
5-(4-tert-Butylphenyl)-3-hydroxy-1-(2-hydroxypropyl)-4-(4-methylbenzoyl)-1,5-dihydro-pyrrol-2-one	4-(4-methylbenzoyl), 5-(4-tert-butylphenyl), 1-(2-hydroxypropyl)	C₂₅H₃₀NO₄	263–265	5-Aryl group : tert-Butyl substitution enhances hydrophobicity; lacks fluorine.
5-(4-Dimethylaminophenyl)-3-hydroxy-1-(2-hydroxypropyl)-4-(4-methylbenzoyl)-1,5-dihydro-pyrrol-2-one	4-(4-methylbenzoyl), 5-(4-dimethylaminophenyl)	C₂₄H₂₇N₂O₄	Not reported	5-Aryl group : Dimethylamino group introduces polarity; may improve solubility.

Key Observations:

Substituent Effects on Lipophilicity :

• The 4-ethoxy-2-methylbenzoyl group in the target compound likely increases lipophilicity compared to analogs with simpler benzoyl substituents (e.g., 4-methylbenzoyl in ).
• The 2-fluorophenyl group balances this by introducing moderate polarity, similar to the 4-methoxyphenyl group in .

Thermal Stability :

• Melting points for analogs range from 263–265°C (for tert-butyl-substituted derivatives ) to unrecorded values for more polar compounds. The target compound’s melting point is unreported but expected to align with analogs of similar molecular weight.

Synthetic Accessibility: The target compound’s synthesis likely follows methods analogous to , involving cyclization of aminoacetylenic ketones or palladium-catalyzed cross-coupling reactions.

Research Findings and Pharmacological Implications

• SAR Trends: Substitution at the 5-aryl position with electron-withdrawing groups (e.g., fluorine in the target compound) correlates with improved metabolic stability compared to electron-donating groups (e.g., methoxy or dimethylamino) . The 3-hydroxy group is essential for hydrogen bonding, as its removal in non-hydroxylated analogs abolishes activity in kinase inhibition assays .

• Structural Similarity Analysis :

  • Using Tanimoto coefficients (a common metric for chemical similarity ), the target compound shares ~70–80% similarity with analogs in , primarily differing in the 4-aroyl and 5-aryl substituents.

Biological Activity

1-[2-(diethylamino)ethyl]-4-(4-ethoxy-2-methylbenzoyl)-5-(2-fluorophenyl)-3-hydroxy-2,5-dihydro-1H-pyrrol-2-one, identified by CAS number 499116-74-4, is a compound that has garnered interest due to its potential biological activities. This article explores its biological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The molecular formula of the compound is $C_{28}H_{36}N_{2}O_{6}$ with a molecular weight of 496.6 g/mol. The structure includes a pyrrolidine core substituted with various functional groups that may influence its pharmacological activity.

Property	Value
CAS Number	499116-74-4
Molecular Formula	C28H36N2O6
Molecular Weight	496.6 g/mol

Antioxidant Activity

Recent studies have indicated that compounds with similar structures exhibit significant antioxidant properties. For instance, derivatives of pyrrolidinones have shown potential in scavenging free radicals and reducing oxidative stress in cellular models. While specific data on this compound's antioxidant capacity is limited, the structural similarities suggest a potential for similar activity.

Antimicrobial Activity

Research into related compounds has revealed notable antimicrobial effects against various pathogens. For example, derivatives of pyrrolidinones have been tested against both Gram-positive and Gram-negative bacteria, showing varying degrees of inhibition. The presence of the diethylamino group may enhance membrane permeability, thus increasing efficacy against bacterial cells.

Enzyme Inhibition

1-[2-(diethylamino)ethyl]-4-(4-ethoxy-2-methylbenzoyl)-5-(2-fluorophenyl)-3-hydroxy-2,5-dihydro-1H-pyrrol-2-one has been evaluated for its inhibitory effects on key enzymes involved in various metabolic pathways. For instance:

• Acetylcholinesterase (AChE) : Compounds with similar structures have been reported to inhibit AChE, which is crucial for neurotransmission. The inhibition of AChE can lead to increased levels of acetylcholine, potentially aiding in conditions like Alzheimer's disease.

Enzyme	Inhibition Potential
Acetylcholinesterase	Moderate to High

Study on Antimicrobial Efficacy

A study conducted on a series of pyrrolidinone derivatives demonstrated significant antimicrobial activity against Staphylococcus aureus and Escherichia coli. The study highlighted the role of the diethylamino group in enhancing the compound's ability to penetrate bacterial membranes.

Research on Neuroprotective Effects

In vitro assays assessing neuroprotective effects showed that compounds structurally related to 1-[2-(diethylamino)ethyl]-4-(4-ethoxy-2-methylbenzoyl)-5-(2-fluorophenyl)-3-hydroxy-2,5-dihydro-1H-pyrrol-2-one exhibited protective effects against oxidative stress-induced neuronal cell death. This suggests potential therapeutic applications in neurodegenerative diseases.

The biological activity of this compound can be attributed to several mechanisms:

• Free Radical Scavenging : The presence of hydroxyl groups may facilitate the scavenging of reactive oxygen species (ROS).
• Membrane Interaction : The diethylamino group likely enhances interaction with lipid membranes, aiding in antimicrobial action.
• Enzyme Binding : Structural features may allow for effective binding to target enzymes like AChE, influencing neurotransmitter dynamics.